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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chinomethionate, also known as oxythioquinox, is a fungicide and acaricide used to control
powdery mildew and mites on a variety of agricultural crops.[1] Due to potential health risks
associated with pesticide residues in food, regulatory bodies worldwide have established
Maximum Residue Limits (MRLs) for Chinomethionate in various commodities. Accurate and
reliable analytical methods are therefore essential for monitoring these residues in crops to
ensure food safety and compliance with regulations.

These application notes provide detailed protocols for the determination of Chinomethionate
residues in crop matrices using modern analytical techniques. The primary methods described
are based on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) sample preparation procedure followed by analysis with Gas Chromatography-Tandem
Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).

Chemical Properties of Chinomethionate

A thorough understanding of the physicochemical properties of Chinomethionate is crucial for
developing and optimizing analytical methods.
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Property Value Reference
Chemical Formula C10HsN20S:2 [2]
Molecular Weight 234.3 g/mol [1]
Appearance Yellow crystals [2]
Melting Point 172°C [2]

Soluble in toluene,

dichloromethane, and
Solubility cyclohexanone; sparingly

soluble in hexane and

isopropanol.

LogP 3.78 [2]

Relatively stable under normal
Stability conditions. Hydrolyzes in [1]
alkaline media.

Analytical Methods

The recommended workflow for the analysis of Chinomethionate residue in crops involves
sample preparation using the QUEChERS method, followed by instrumental analysis for
detection and quantification.

Sample Preparation: QUEChERS Method

The QUEChERS method offers a simple and efficient approach for extracting a wide range of
pesticides from various food matrices.[1][3]

Materials and Reagents:
» Homogenizer (e.g., high-speed blender)
o Centrifuge tubes (50 mL)

e Centrifuge
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» \ortex mixer

o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous
e Sodium chloride (NaCl)

e Sodium citrate dibasic sesquihydrate

e Sodium citrate tribasic dihydrate

» Dispersive solid-phase extraction (d-SPE) tubes containing:

[e]

Primary secondary amine (PSA) sorbent

o

Anhydrous MgSQOa

[¢]

C18 sorbent (for high-fat matrices)

[¢]

Graphitized carbon black (GCB) (for pigmented matrices, use with caution as it may retain
planar pesticides)

o Chinomethionate analytical standard
Protocol:

e Homogenization: Weigh a representative portion of the crop sample (typically 10-15 g) and
homogenize it to a uniform consistency.[4] For dry samples, it may be necessary to add a
specific amount of water to rehydrate the matrix before homogenization.

o Extraction:
o Transfer the homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acetonitrile.
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o Add the appropriate QUEChERS extraction salt packet (e.g., containing MgSOas, NaCl, and
sodium citrates).

o Cap the tube tightly and shake vigorously for 1 minute. This can be done manually or
using a mechanical shaker.[4]

o Centrifuge the tube at 23000 rpm for 5 minutes.[1]

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the upper acetonitrile layer (supernatant) and transfer it to a d-SPE
tube. The type of d-SPE tube will depend on the crop matrix. For general-purpose cleanup
of fruits and vegetables, a tube containing PSA and MgSOa is suitable.[5] For crops with
high fat content, C18 should be included.[5] For highly pigmented crops, GCB may be
necessary, but its potential to retain Chinomethionate should be evaluated.[5]

o Vortex the d-SPE tube for 30 seconds to 1 minute.
o Centrifuge at 23000 rpm for 5 minutes.
e Final Extract Preparation:
o Carefully transfer the cleaned-up supernatant into a clean vial.

o The extract is now ready for GC-MS/MS or LC-MS/MS analysis. For LC-MS/MS, it is
common to add a small amount of a weak acid like formic acid to improve the
chromatographic peak shape of certain pesticides.

Workflow for QUEChERS Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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